Cas no 51575-69-0 (2-Butenal, 4,4-dimethoxy-2-methyl-, (E)-)

• Product Name: 2-Butenal, 4,4-dimethoxy-2-methyl-, (E)-
• CAS No: 51575-69-0
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 361971
• PubChem ID: 54358723
• Update Time: 2025-04-19

2-Butenal, 4,4-dimethoxy-2-methyl-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenal, 4,4-dimethoxy-2-methyl-, (E)-
• 4,4-dimethoxy-2-methylbut-2-enal
• 4,4-Dimethoxy-2-methyl-but-2-enal
• DTXSID90710808
• 51575-69-0
• UKYNGIDUKUFOQS-UHFFFAOYSA-N
• 4,4-dimethoxy-2-methyl-2-buten-1-al

• Inchi： 1S/C7H12O3/c1-6(5-8)4-7(9-2)10-3/h4-5,7H,1-3H3
• InChI Key： UKYNGIDUKUFOQS-UHFFFAOYSA-N
• SMILES： O(C)C(C=C(C=O)C)OC

Computed Properties

• Exact Mass: 144.07866
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53